Cas no 876-95-9 (7-Chlorocinnolin-4-ol)

• Product Name: 7-Chlorocinnolin-4-ol
• CAS No: 876-95-9
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 992809
• PubChem ID: 286545
• Update Time: 2025-06-07

7-Chlorocinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 876-95-9
• 7-Chloro-4-cinnolinol
• 4-Cinnolinol, 7-chloro
• 7X8CN6C3KG
• 4-Cinnolinol, 7-chloro-
• SCHEMBL1552148
• 7-chlorocinnolin-4-ol
• DTXSID70236516
• 7-chlorocinnolin-4(1h)-one
• UNII-7X8CN6C3KG
• NSC 145001
• 4-Cinnolinol,7-chloro-
• 18514-89-1
• 7-chloro-1H-cinnolin-4-one
• CS-0206640
• A922658
• NSC-145001
• NSC145001
• BS-25832
• 7-Chlorocinnolin-4-ol

• Inchi： 1S/C8H5ClN2O/c9-5-1-2-6-7(3-5)11-10-4-8(6)12/h1-4H,(H,11,12)
• InChI Key： PBZDLEGIQGUEIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=NNC=2C=1)=O

Computed Properties

• Exact Mass: 180.009
• Monoisotopic Mass: 180.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 331.7°C at 760 mmHg
• Flash Point: 154.4°C
• Refractive Index: 1.688

7-Chlorocinnolin-4-ol Security Information

• Storage Condition：(BD672547)